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Compound of Interest

Compound Name: cGAMP (disodium)
Cat. No.: B10786847
Get Quote
\ J

The choice between Endotoxin-Free Water and Phosphate Buffered Saline (PBS) for
reconstituting 2'3'-cGAMP disodium is not merely a matter of solubility; it dictates the stability of
the cyclic dinucleotide and its suitability for downstream applications.

While 2'3'-cGAMP disodium is highly soluble in both solvents, Endotoxin-Free Water is the
superior vehicle for creating high-concentration "Master Stocks" (>10 mM) intended for long-
term storage at -80°C. PBS is the mandatory vehicle for "Working Solutions" intended for
immediate in vivo administration or cell culture treatment to maintain physiological pH and
osmolarity.
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Phosphate Buffered Saline

Feature Endotoxin-Free Water
(PBS)
Solubility Limit Excellent (~50 mg/mL) Good (~20-25 mg/mL)
. Master Stock Storage, In Vivo Injection, Direct Cell
Primary Use ] o
Transfection (Digitonin) Treatment

. Low (Susceptible to CO2 )
pH Stability o High (Buffered at pH 7.4)
acidification)

lonic Strength Zero (Hypotonic) Physiological (Isotonic)

Acceptable (-80°C), risk of salt

Long-Term Storage Recommended (-80°C) o
precipitation

Physicochemical Profile

Understanding the chemical nature of the salt form is critical for accurate molarity calculations.
e Compound Name: 2'3'-cGAMP disodium salt[1][2]
e Chemical Formula:

[2]

o Molecular Weight: ~718.37 g/mol (Note: Check specific batch CoA; hydration levels can shift
this to ~750 g/mol ).

¢ Absorbance Max (

): 256—260 nm

o Extinction Coefficient (

): ~25,000

(at 260 nm, pH 7.5).

Mechanism of Action & Pathway Context
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2'3'-cGAMP is the metazoan second messenger that activates STING (Stimulator of Interferon
Genes).[2][3][4][5] Unlike bacterial 3'3'-CDNs, the unique

linkage in mammalian cGAMP confers high-affinity binding to the STING dimer, triggering a
conformational change that recruits TBK1 and IRF3.[5]
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Figure 1: The cGAS-STING signaling axis.[3] 2'3'-cGAMP acts as the critical bridge between
DNA sensing and the immune response.[6]

Detailed Protocols

Protocol A: Preparation of Master Stock (10 mM) in
Water

Use this protocol for long-term storage or when downstream applications require high
concentrations in small volumes (e.g., digitonin permeabilization).

Reagents:

e 2'3'-cGAMP Disodium Salt (Lyophilized).[2]

» Sterile, Endotoxin-Free (LAL Tested) Water.[5]

e 0.22 um PES Syringe Filter (Low protein binding).

Procedure:

» Centrifuge: Briefly spin the vial (30 sec, 2000 x g) to ensure powder is at the bottom.
» Calculate: Determine volume for 10 mM.

Example: For 1 mg of cGAMP (
):

e Solubilize: Add the calculated volume of Endotoxin-Free Water.

o Dissolve: Vortex gently for 15 seconds. The solution should be clear. If particulates persist,
warm to 37°C for 2 minutes.

o Sterilize: Pass through a 0.22 um syringe filter into a sterile microcentrifuge tube.

e Aliquot & Store: Dispense into single-use aliquots (e.g., 10-20 pL) to avoid freeze-thaw
cycles. Store at -80°C.
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Protocol B: Preparation of Working Solution (1 mg/mL)
in PBS

Use this protocol for immediate in vivo injection or direct addition to cell culture media.
Procedure:

e Thaw: Remove a Master Stock aliquot (from Protocol A) from -80°C. Thaw on ice.

e Dilute: Dilute the Master Stock (10 mM

7.2 mg/mL) into sterile PBS (pH 7.4) to reach the desired working concentration (e.g., 1
mg/mL).

e Mix: Invert gently. Do not vortex vigorously if the solution contains proteins or other additives,
though pure cGAMP is robust.

o Use: Use immediately. Do not re-freeze diluted PBS working solutions, as phosphate salts
can precipitate or cause pH shifts during the freezing process (eutectic points) that may
damage the nucleotide.

Self-Validating Quality Control (QC)

Trust but verify. Use UV spectrophotometry to confirm the concentration and integrity of your
stock solution before treating valuable samples.

Method: UV Absorbance Check[7]
o Blank: Use the same solvent (Water or PBS) used for reconstitution.
e Dilution: Dilute 2 pL of your 10 mM stock into 998 pL of buffer (1:500 dilution).

o Measurement: Measure Absorbance at 260 nm (

).

o Calculation:
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Using

e Criteria: If

is between 0.45 and 0.55, the stock is valid. If <0.45, the powder may be hydrated (weighing
error) or degraded.

High Conc.
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Figure 2: Reconstitution and Validation Workflow. Note the divergence based on solvent
choice.

Troubleshooting & Stability Notes
» Hydrolysis Risk: The phosphodiester bonds in cyclic dinucleotides are susceptible to

hydrolysis in acidic conditions. Water absorbs atmospheric

, becoming carbonic acid (pH ~5.5). While cGAMP is relatively stable, PBS (pH 7.4) prevents
this acidification. Recommendation: If storing in water, ensure it is unbuffered only if freezing
immediately at -80°C.

» Precipitation: If the solution appears cloudy in PBS, the concentration may be too high (>25
mg/mL) or the PBS is cold. Warm to 37°C.

e Endotoxin: Always use endotoxin-free water. Bacterial endotoxins (LPS) can activate TLR4,
confounding STING data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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